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Compound of Interest

Compound Name: 2-Bromo-3'-nitroacetophenone

Cat. No.: B051979

A Technical Guide to 2-Bromo-3'-
nitroacetophenone and its Synonyms

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-3'-nitroacetophenone, a
versatile reagent and building block in organic and medicinal chemistry. This document details
its chemical identity, physical and spectral properties, key synthetic applications in drug
development, and detailed experimental protocols.

Chemical Identity and Alternate Names

2-Bromo-3'-nitroacetophenone is an alpha-brominated ketone with a nitro-substituted
aromatic ring. This combination of functional groups makes it a reactive and valuable
intermediate for the synthesis of a wide range of heterocyclic compounds and other complex
organic molecules. It is known by a variety of synonyms and alternate names in chemical
literature and commercial catalogs.

Table 1: Synonyms and Alternate Names for 2-Bromo-3'-nitroacetophenone
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Synonym/Alternate Name Source
3-Nitrophenacyl bromide Common
3'-Nitrophenacyl bromide Sigma-Aldrich[1]
o-Bromo-3-nitroacetophenone NIST[2]

a-Bromo-3-nitroacetophenone

ChemicalBook

alpha-Bromo-3'-nitroacetophenone

Fisher Scientific

2-Bromo-1-(3-nitrophenyl)ethanone

IUPAC, PubChem[3]

2-Bromo-1-(3-nitrophenyl)ethan-1-one

Santa Cruz Biotechnology[2]

Ethanone, 2-bromo-1-(3-nitrophenyl)- NIST[2]
m-Nitrophenacyl bromide NIST[2]
w-Bromo-m-nitroacetophenone NIST[2]

Acetophenone, 2-bromo-3'-nitro-

Fisher Scientific

Physicochemical and Spectroscopic Data

Accurate characterization of 2-Bromo-3'-nitroacetophenone is crucial for its effective use in

synthesis and research. The following tables summarize its key physicochemical properties

and spectral data.

Table 2: Physicochemical Properties of 2-Bromo-3'-nitroacetophenone
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Property Value Reference

CAS Number 2227-64-7 NIST[2]

Molecular Formula CsHeBrNO3 PubChem][3]

Molecular Weight 244.04 g/mol PubChem|[3]

Appearance Light yellow to orange solid Navigating Specifications
Melting Point 90-96 °C Sigma-Aldrich[1]

Purity 597% (GC) 2-Bromo-3'-nitroacetophenone,

min 97% (GC)[4]

Table 3: Spectroscopic Data for 2-Bromo-3'-nitroacetophenone

Spectroscopy

Key Peaks/Signals

Reference

1H NMR (CDCls)

Aromatic protons (m, 7.6-8.8
ppm), Methylene protons (-
CH2Br, s, ~4.4 ppm)

SpectraBase[5]

13C NMR (CDCls)

Carbonyl (C=0, ~190 ppm),
Aromatic carbons (~123-148
ppm), Methylene (-CHzBr, ~30

ppm)

SpectraBase|[6]

Mass Spectrometry (EI)

miz 243/245 (M+), 164 ([M-
Br]*), 150 ([M-CH2Br]*), 120,
104, 76

NIST[2]

Infrared (IR)

~3100 cm~1 (Ar C-H), ~1700
cm~1 (C=0), ~1530 cm~1 (N-O
asymm), ~1350 cm~t (N-O

symm)

NIST[7]

Applications in Drug Development and Organic

Synthesis
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2-Bromo-3'-nitroacetophenone is a valuable precursor for the synthesis of various
heterocyclic compounds with demonstrated biological activities. Its utility stems from the
presence of two reactive sites: the a-bromoketone moiety, which is susceptible to nucleophilic
substitution and cyclization reactions, and the nitro-substituted aromatic ring, which can be
further functionalized.

Key applications include:

o Synthesis of Thiazole Derivatives: This compound is a key reactant in the Hantzsch thiazole
synthesis, reacting with thioamides to produce a wide range of 2-aminothiazole derivatives.
[8][9] Thiazoles are a core scaffold in many pharmaceuticals, exhibiting anticancer,
antibacterial, and anti-inflammatory properties.[10][11][12]

o Synthesis of Chalcones: It can be used in the Claisen-Schmidt condensation with aromatic
aldehydes to produce nitro-substituted chalcones.[13] Chalcones are known for their broad
spectrum of biological activities, including anticancer, anti-inflammatory, and antioxidant
effects.[14][15] The nitro group in these chalcones is a key pharmacophore that can enhance
their biological activity.[13]

e Precursor for Other Heterocycles: The reactive nature of 2-Bromo-3'-nitroacetophenone
allows for its use in the synthesis of other heterocyclic systems, which are of interest in
medicinal chemistry.

The nitroaromatic moiety in the resulting compounds is a known pharmacophore in several
anticancer agents, and its presence can contribute to the biological activity of the synthesized
molecules.[9]

Experimental Protocols

The following are representative experimental protocols for the synthesis of 2-Bromo-3'-
nitroacetophenone and its subsequent use in the synthesis of a biologically relevant
derivative.

Synthesis of 2-Bromo-3'-nitroacetophenone

This protocol is adapted from a published procedure for the synthesis of a-bromo-3-
nitroacetophenone.
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Materials:

¢ 3-Nitroacetophenone

e Bromine

e Chloroform

e |ce-cold water

¢ 10% aqueous sodium bicarbonate solution

e Brine

e Anhydrous sodium sulfate

« Silica gel for column chromatography

e Petroleum ether and ethyl acetate

Procedure:

o Dissolve 3-nitroacetophenone (1 eq) in chloroform in a round-bottom flask equipped with a
magnetic stirrer and cooled in an ice bath (0-5°C).

e Slowly add a solution of bromine (1 eq) in chloroform to the stirred solution.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2 hours.

» Pour the reaction mixture into ice-cold water and separate the organic layer.

e Wash the organic layer sequentially with water, 10% aqueous sodium bicarbonate solution,
and brine.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude product.
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» Purify the crude product by column chromatography on silica gel using a gradient of
petroleum ether and ethyl acetate as the eluent to yield pure 2-Bromo-3'-
nitroacetophenone.[16]

Synthesis of a 2-Amino-4-(3-nitrophenyl)thiazole
Derivative (Hantzsch Thiazole Synthesis)

This protocol describes a general method for the synthesis of a thiazole derivative using 2-
Bromo-3'-nitroacetophenone.

Materials:

2-Bromo-3'-nitroacetophenone

Thiourea

Ethanol

Sodium carbonate

Procedure:

In a round-bottom flask, dissolve 2-Bromo-3'-nitroacetophenone (1 eq) and thiourea (1.1
eq) in ethanol.

o Reflux the reaction mixture for 2-3 hours. The progress of the reaction can be monitored by
thin-layer chromatography.

» After completion, cool the reaction mixture to room temperature.

o Neutralize the mixture with a saturated aqueous solution of sodium carbonate to precipitate
the product.

o Collect the precipitate by vacuum filtration and wash with cold water.

o Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified 2-
amino-4-(3-nitrophenyl)thiazole derivative.
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Mandatory Visualizations

The following diagrams illustrate the synthetic utility and a logical workflow for the application of
2-Bromo-3'-nitroacetophenone in the development of potential therapeutic agents.
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Caption: Synthetic workflow for a thiazole derivative and its potential drug development path.
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Caption: Reaction mechanism of the Hantzsch Thiazole Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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